Toluidine Blue Toluidine Blue Tolonium chloride is an organic chloride salt having 3-amino-7-(dimethylamino)-2-methylphenothiazin-5-ium (tolonium) as the counterion. It is a blue nuclear counterstain that can be used to demonstrate Nissl substance and is also useful for staining mast cell granules, both in metachromatic and orthochromatic techniques. It has a role as a fluorochrome, a histological dye and a diagnostic agent. It contains a tolonium.
A phenothiazine that has been used as a hemostatic, a biological stain, and a dye for wool and silk. Tolonium chloride has also been used as a diagnostic aid for oral and gastric neoplasms and in the identification of the parathyroid gland in thyroid surgery.
Brand Name: Vulcanchem
CAS No.: 92-31-9
VCID: VC21206340
InChI: InChI=1S/C15H15N3S.ClH/c1-9-6-13-15(8-11(9)16)19-14-7-10(18(2)3)4-5-12(14)17-13;/h4-8,16H,1-3H3;1H
SMILES: CC1=CC2=C(C=C1N)SC3=CC(=[N+](C)C)C=CC3=N2.[Cl-]
Molecular Formula: C15H16N3S.Cl
C15H16ClN3S
Molecular Weight: 305.8 g/mol

Toluidine Blue

CAS No.: 92-31-9

Cat. No.: VC21206340

Molecular Formula: C15H16N3S.Cl
C15H16ClN3S

Molecular Weight: 305.8 g/mol

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Toluidine Blue - 92-31-9

Specification

Description Tolonium chloride is an organic chloride salt having 3-amino-7-(dimethylamino)-2-methylphenothiazin-5-ium (tolonium) as the counterion. It is a blue nuclear counterstain that can be used to demonstrate Nissl substance and is also useful for staining mast cell granules, both in metachromatic and orthochromatic techniques. It has a role as a fluorochrome, a histological dye and a diagnostic agent. It contains a tolonium.
A phenothiazine that has been used as a hemostatic, a biological stain, and a dye for wool and silk. Tolonium chloride has also been used as a diagnostic aid for oral and gastric neoplasms and in the identification of the parathyroid gland in thyroid surgery.
CAS No. 92-31-9
Molecular Formula C15H16N3S.Cl
C15H16ClN3S
Molecular Weight 305.8 g/mol
IUPAC Name (7-amino-8-methylphenothiazin-3-ylidene)-dimethylazanium;chloride
Standard InChI InChI=1S/C15H15N3S.ClH/c1-9-6-13-15(8-11(9)16)19-14-7-10(18(2)3)4-5-12(14)17-13;/h4-8,16H,1-3H3;1H
Standard InChI Key GEDVVYWLPUPJJZ-UHFFFAOYSA-N
SMILES CC1=CC2=C(C=C1N)SC3=CC(=[N+](C)C)C=CC3=N2.[Cl-]
Canonical SMILES CC1=CC2=C(C=C1N)SC3=CC(=[N+](C)C)C=CC3=N2.[Cl-]

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